Cas no 5213-48-9 (1,5-dimethyl-2-nitro-1H-Imidazole)

• Product name: 1,5-dimethyl-2-nitro-1H-Imidazole
• CAS No: 5213-48-9
• MF: C₅H₇N₃O₂
• MW: 141.12798
• CID: 1113411
• PubChem ID: 78888

1,5-dimethyl-2-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-2-nitro-1H-Imidazole
• 1,5-dimethyl-2-nitroimidazole
• 1H-imidazole, 1,5-dimethyl-2-nitro-
• DTXSID10200135
• Imidazole, 1,5-dimethyl-2-nitro-
• L 5553
• 5213-48-9
• BRN 0608757
• SCHEMBL4962139
• BILWDWLNZFTXAN-UHFFFAOYSA-N

• Inchi： InChI=1S/C5H7N3O2/c1-4-3-6-5(7(4)2)8(9)10/h3H,1-2H3
• InChI Key： BILWDWLNZFTXAN-UHFFFAOYSA-N
• SMILES： CC1=CN=C(N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 60.96